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Compound of Interest

Compound Name:
2'-Trifluoromethyl-biphenyl-3-

carbaldehyde

Cat. No.: B1300060 Get Quote

Technical Support Center: 2'-Trifluoromethyl-
biphenyl-3-carbaldehyde
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and use of 2'-Trifluoromethyl-biphenyl-
3-carbaldehyde (CAS No. 675596-31-3).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2'-Trifluoromethyl-biphenyl-3-
carbaldehyde?

A1: 2'-Trifluoromethyl-biphenyl-3-carbaldehyde is considered hazardous. The primary

hazards include:

Skin Irritation: Causes skin irritation.[1][2][3][4][5]

Serious Eye Irritation: Causes serious eye irritation.[1][2][3][4][5]

Respiratory Irritation: May cause respiratory irritation.[1][2][3][4][5]

Harmful if Swallowed or Inhaled: Some related compounds are harmful if swallowed or

inhaled.[3]
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Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: It is crucial to use appropriate PPE to minimize exposure. The recommended PPE

includes:

Eye Protection: Safety glasses with side-shields or goggles are mandatory.[1][3] A face

shield may also be necessary.[3]

Hand Protection: Wear protective gloves.[1][2][4]

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin exposure.[1]

Respiratory Protection: Use only in a well-ventilated area.[1][2][4] If dusts are generated or

ventilation is inadequate, a NIOSH/MSHA or European Standard EN 136 approved respirator

is required.[1]

Q3: How should 2'-Trifluoromethyl-biphenyl-3-carbaldehyde be stored?

A3: Proper storage is essential for safety and to maintain the compound's integrity.

Store in a well-ventilated place.[1][2][4]

Keep the container tightly closed.[1][2][4]

Store in a dry, cool environment.[4]

For some related compounds, storage under an inert atmosphere (e.g., nitrogen) is

recommended.[4][6]

Q4: What should I do in case of accidental exposure?

A4: Immediate action is critical in case of exposure.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do. Continue rinsing and get medical

attention.[1][2][3][4][5]
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Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if irritation persists.[1][2][3][4][5]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if you feel unwell.[1][2][3][4][5]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Get medical attention.[1][2][3][4]

Q5: How should I dispose of waste containing this chemical?

A5: Dispose of contents and container to an approved waste disposal plant.[1][2] Follow all

local and national regulations for hazardous waste disposal.
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Issue Possible Cause Solution

Skin Irritation after Handling
Direct contact with the

compound.

Immediately wash the affected

area with soap and plenty of

water. Remove contaminated

clothing. Seek medical advice

if irritation persists.[1][2][3][4]

[5]

Eye Irritation
Compound splashing into the

eyes.

Immediately flush eyes with

plenty of water for at least 15

minutes. Remove contact

lenses if present. Seek

immediate medical attention.

[1][2][3][4][5]

Respiratory Discomfort Inhaling dust or vapors.

Move to a well-ventilated area

or fresh air. If breathing is

difficult, seek medical

attention.[1][2][3][4][5] Ensure

future work is conducted in a

fume hood or with adequate

local exhaust ventilation.

Crystallization or Change in

Appearance during Storage

Improper storage conditions

(e.g., temperature fluctuations,

exposure to air).

Ensure the compound is

stored in a tightly sealed

container in a cool, dry, and

well-ventilated area, as

recommended in the SDS.[1]

[2][4]

Quantitative Data Summary
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Property Value Source

CAS Number 675596-31-3 [7]

Molecular Formula C₁₄H₉F₃O [7]

Molecular Weight 250.22 g/mol [7]

Appearance
White Powder/Solid or Clear

colorless to yellow liquid
[1][8]

Experimental Protocols & Workflows
While specific experimental protocols for 2'-Trifluoromethyl-biphenyl-3-carbaldehyde are not

readily available, it is often used as an intermediate in organic synthesis, particularly in

reactions like the Suzuki-Miyaura coupling to create more complex molecules.[9] A general

workflow for handling this chemical in a laboratory setting is outlined below.
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Caption: General laboratory workflow for handling 2'-Trifluoromethyl-biphenyl-3-
carbaldehyde.
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Hazard Communication and First Aid Logic
The following diagram illustrates the logical flow from hazard identification to the appropriate

first-aid response.

Hazard Identification
- Skin Irritant
- Eye Irritant

- Respiratory Irritant

Exposure Route

Leads to

Skin Contact Eye Contact Inhalation Ingestion

First Aid: Skin
- Wash with soap & water

- Remove contaminated clothing
- Get medical attention

Response

First Aid: Eye
- Rinse with water for 15 mins

- Remove contact lenses
- Get immediate medical attention

Response

First Aid: Inhalation
- Move to fresh air

- Give artificial respiration if needed
- Get medical attention

Response

First Aid: Ingestion
- Rinse mouth
- Drink water

- Get medical attention

Response

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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